4-bromo-N-[2-(tert-butylthio)ethyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-bromo-N-[2-(tert-butylthio)ethyl]benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as BTEB and is a sulfonamide derivative. In
Mechanism of Action
BTEB acts as an inhibitor of carbonic anhydrase IX by binding to the active site of the enzyme and preventing the formation of the enzyme-substrate complex. This inhibition leads to a reduction in the activity of carbonic anhydrase IX, which plays a critical role in the regulation of pH in cancer cells.
Biochemical and Physiological Effects:
BTEB has been shown to have significant biochemical and physiological effects, including inhibition of carbonic anhydrase IX, reduction of tumor growth, and induction of apoptosis in cancer cells. Additionally, BTEB has been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using BTEB in lab experiments is its potent inhibitory activity against carbonic anhydrase IX. This makes it an ideal tool for studying the role of this enzyme in various biological processes. However, one limitation of using BTEB is its relatively low solubility in water, which can make it challenging to work with in aqueous environments.
Future Directions
There are several future directions for research on BTEB, including the development of new sulfonamide-based inhibitors, the study of the role of carbonic anhydrase IX in cancer progression, and the exploration of BTEB's potential as a therapeutic agent for inflammatory diseases. Additionally, further research is needed to better understand the biochemical and physiological effects of BTEB and to optimize its use in lab experiments.
Synthesis Methods
The synthesis of BTEB involves a multi-step process that starts with the reaction of 4-bromoaniline with tert-butylthiol to form 4-bromo-N-(tert-butylthio)aniline. The next step involves the reaction of this intermediate product with chlorosulfonic acid to form 4-bromo-N-(tert-butylthio)benzenesulfonamide. Finally, the addition of ethylene oxide to this intermediate product results in the formation of 4-bromo-N-[2-(tert-butylthio)ethyl]benzenesulfonamide.
Scientific Research Applications
BTEB has been used in various scientific research applications, including medicinal chemistry, biochemistry, and molecular biology. It has been found to be a potent inhibitor of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer. BTEB has also been used as a tool to study the role of sulfonamides in enzyme inhibition and to develop new sulfonamide-based inhibitors.
properties
IUPAC Name |
4-bromo-N-(2-tert-butylsulfanylethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18BrNO2S2/c1-12(2,3)17-9-8-14-18(15,16)11-6-4-10(13)5-7-11/h4-7,14H,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNQNMDAAVWLVIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SCCNS(=O)(=O)C1=CC=C(C=C1)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18BrNO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-[2-(tert-butylsulfanyl)ethyl]benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.